Cas no 6335-78-0 (ethyl 3-methyl-2-phenylbut-2-enoate)

ethyl 3-methyl-2-phenylbut-2-enoate structure
6335-78-0 structure
Product Name:ethyl 3-methyl-2-phenylbut-2-enoate
CAS No:6335-78-0
MF:C13H16O2
MW:204.264944076538
CID:959901
PubChem ID:236382
Update Time:2025-04-19

ethyl 3-methyl-2-phenylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-methyl-2-phenylbut-2-enoate
    • 3-Methyl-2-phenyl-but-2-enoic acid ethyl ester
    • NSC38816
    • NSC-38816
    • 6335-78-0
    • AKOS030599858
    • DB-204708
    • DTXSID10979490
    • Inchi: 1S/C13H16O2/c1-4-15-13(14)12(10(2)3)11-8-6-5-7-9-11/h5-9H,4H2,1-3H3
    • InChI Key: XCOMMVMHCUNDKB-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(=C(/C)\C)/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 204.11508
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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